molecular formula C11H8Cl3N3O2 B8352736 2-(Chloromethyl)-1-(2,6-dichlorobenzyl)-4-nitro-1H-imidazole

2-(Chloromethyl)-1-(2,6-dichlorobenzyl)-4-nitro-1H-imidazole

Cat. No. B8352736
M. Wt: 320.6 g/mol
InChI Key: SLYZHUPTWCMWDF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Chloromethyl)-1-(2,6-dichlorobenzyl)-4-nitro-1H-imidazole is a useful research compound. Its molecular formula is C11H8Cl3N3O2 and its molecular weight is 320.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H8Cl3N3O2

Molecular Weight

320.6 g/mol

IUPAC Name

2-(chloromethyl)-1-[(2,6-dichlorophenyl)methyl]-4-nitroimidazole

InChI

InChI=1S/C11H8Cl3N3O2/c12-4-10-15-11(17(18)19)6-16(10)5-7-8(13)2-1-3-9(7)14/h1-3,6H,4-5H2

InChI Key

SLYZHUPTWCMWDF-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C(=C1)Cl)CN2C=C(N=C2CCl)[N+](=O)[O-])Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

210 mg (0.70 mmol) of the compound from Example 37A were dissolved in 10 ml of dichloromethane, and 145 μl (1.04 mmol) of triethylamine and 61 μl (0.83 mmol) of thionyl chloride were added at 0° C. The mixture was stirred at RT for 24 h. A further 200 μl (2.72 mmol) of thionyl chloride were then added, and the mixture was stirred under reflux for 15 min. Under reduced pressure, the reaction mixture was then freed from all volatile components. This gave, in a purity of 88%, 200 mg (80% of theory) of the target compound, which was reacted further without any further purification.
Quantity
210 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
145 μL
Type
reactant
Reaction Step Two
Quantity
61 μL
Type
reactant
Reaction Step Two
Quantity
200 μL
Type
reactant
Reaction Step Three

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